Cas no 2169664-63-3 (ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate)

• Product Name: ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate
• CAS No: 2169664-63-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6301420
• PubChem ID: 165783484
• Update Time: 2025-06-13

ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate
• 2169664-63-3
• ethyl 2-[(1Z)-4,4-dimethylcycloheptylidene]acetate
• EN300-1455349

• Inchi： 1S/C13H22O2/c1-4-15-12(14)10-11-6-5-8-13(2,3)9-7-11/h10H,4-9H2,1-3H3/b11-10-
• InChI Key： KFLUJAWLLGHHFA-KHPPLWFESA-N
• SMILES： O(CC)C(/C=C1/CCCC(C)(C)CC/1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate

Comprehensive Overview of Ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate (CAS No. 2169664-63-3)

Ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate (CAS No. 2169664-63-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. This ester derivative, characterized by its unique cycloheptylidene structure, offers a versatile platform for further chemical modifications. Its Z-configuration at the double bond and the presence of a 4,4-dimethyl substituent contribute to its distinct reactivity and potential applications.

In recent years, the demand for high-purity esters like ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate has surged due to their role in flavor and fragrance formulations. The compound's fruity and woody notes make it a valuable ingredient in perfumery, aligning with the growing consumer preference for natural-inspired synthetic aromas. Researchers are also exploring its utility in green chemistry initiatives, where biodegradable and sustainable compounds are prioritized.

The synthesis of CAS No. 2169664-63-3 typically involves Wittig olefination or Horner-Wadsworth-Emmons reactions, which are well-documented in peer-reviewed journals. These methods highlight the compound's compatibility with stereoselective synthesis, a hot topic in modern organic chemistry. Additionally, its low toxicity profile and stability under ambient conditions make it a candidate for cosmetic applications, addressing the rising demand for safe and effective excipients.

From an industrial perspective, ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate is often discussed in the context of scalable production techniques. Innovations in continuous flow chemistry and catalytic processes have been applied to optimize its manufacture, reducing waste and energy consumption. This aligns with the broader industry shift toward circular economy principles, a subject frequently searched by sustainability professionals.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, GC-MS, and HPLC, ensuring compliance with pharmaceutical-grade standards. Its logP value and solubility parameters are critical data points for formulators, particularly in drug delivery systems where ester prodrugs are increasingly utilized. These aspects resonate with queries from researchers investigating bioavailability enhancement strategies.

In summary, ethyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate (CAS No. 2169664-63-3) exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications—from aroma chemistry to material science—underscore its relevance in both academic and industrial settings. As the scientific community continues to explore structure-activity relationships, this compound is poised to remain a focal point in molecular design discussions.